2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole

• IUPAC Name: 2-(2-benzylsulfinylethylsulfanyl)-1,3-benzothiazole
• InChI: InChI=1S/C16H15NOS3/c18-21(12-13-6-2-1-3-7-13)11-10-19-16-17-14-8-4-5-9-15(14)20-16/h1-9H,10-12H2
• InChI Key: ROKMRFAJWFSTNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)CCSC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H15NOS3
• Molecular Weight: 333.5 g/mol

Description

2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole, also known as BZT-1, is a chemical compound that has been studied for its potential applications in scientific research. BZT-1 is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a potentially useful tool for researchers studying various biological systems.

Mechanism of Action

The mechanism of action of 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole is not fully understood, but it is thought to involve the formation of a covalent bond between the sulfinyl group of this compound and the sulfenic acid group of the target protein. This covalent bond results in the formation of a stable adduct that can be detected using fluorescence spectroscopy.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to selectively label sulfenic acid-containing proteins in vitro and in vivo. This compound has also been shown to be cell-permeable and non-toxic at concentrations typically used in labeling experiments.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole as a fluorescent probe is its high selectivity for sulfenic acid-containing proteins. This selectivity allows for the specific labeling and detection of these proteins in complex biological systems. However, one limitation of using this compound is its relatively low fluorescence quantum yield, which can make detection of labeled proteins challenging in some cases.

Future Directions

There are several potential future directions for research on 2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole and its applications. One area of interest is the development of improved fluorescent probes for detecting sulfenic acid in biological systems, including probes with higher fluorescence quantum yields and improved selectivity. Another area of interest is the use of this compound and related compounds for studying redox signaling pathways and their role in various cellular processes. Finally, there is potential for the development of this compound-based therapeutics for the treatment of diseases associated with dysregulated redox signaling.

Scientific Research Applications

2-{[2-(benzylsulfinyl)ethyl]thio}-1,3-benzothiazole has been studied for its potential applications in a variety of scientific research areas. One area of interest is its potential use as a fluorescent probe for detecting sulfenic acid in biological systems. Sulfenic acid is an important intermediate in redox signaling pathways, and its detection is important for understanding these pathways and their role in various cellular processes.